Cas no 1592380-76-1 (1-1-(butan-2-yloxy)-2-iodoethyl-2-fluorobenzene)

• Product Name: 1-1-(butan-2-yloxy)-2-iodoethyl-2-fluorobenzene
• CAS No: 1592380-76-1
• MF: C₁₂H₁₆FIO
• MW: 322.157719612122
• CID: 6196792
• PubChem ID: 114772220
• Update Time: 2025-08-04

1-1-(butan-2-yloxy)-2-iodoethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(butan-2-yloxy)-2-iodoethyl-2-fluorobenzene
• 1-[1-(butan-2-yloxy)-2-iodoethyl]-2-fluorobenzene
• EN300-1134421
• 1592380-76-1

• Inchi： 1S/C12H16FIO/c1-3-9(2)15-12(8-14)10-6-4-5-7-11(10)13/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： OPNKXXMEQPQRNN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1F)OC(C)CC

Computed Properties

• Exact Mass: 322.02299g/mol
• Monoisotopic Mass: 322.02299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(butan-2-yloxy)-2-iodoethyl-2-fluorobenzene

1-1-(Butan-2-yloxy)-2-Iodoethyl-2-Fluorobenzene: A Novel Scaffold for Targeted Drug Discovery

1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a unique chemical entity with potential applications in pharmaceutical research. This compound, with the CAS number 1592380-76-1, features a benzene ring substituted with a fluorine atom at the 2-position and a 2-iodoethyl group attached via a butan-2-yloxy linker. The molecular structure combines aromaticity with halogenated functional groups, which are critical for modulating biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of such scaffolds in developing therapeutics for neurodegenerative diseases and metabolic disorders.

1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene belongs to a class of molecules known as fluorinated aryl halides, which have gained attention for their role in medicinal chemistry. The presence of a fluorine atom at the 2-position of the benzene ring enhances the molecule's hydrophobicity and metabolic stability, while the iodine atom at the 2-iodoethyl group introduces electrophilic reactivity. This dual functionalization allows for versatile synthetic modifications, enabling the design of targeted drug candidates with improved bioavailability and selectivity. Researchers have demonstrated that fluorinated aryl halides can serve as precursors for bioconjugation strategies in antibody-drug conjugates (ADCs) and small molecule therapeutics.

Recent advancements in 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene synthesis have focused on optimizing reaction conditions to minimize side reactions and improve yield. A 2023 study published in *Organic & Biomolecular Chemistry* reported a novel catalytic approach using palladium-based reagents to selectively couple the butan-2-yloxy group with the 2-iodoethyl moiety. This method achieved a 92% yield under mild conditions, significantly improving upon traditional protocols that often required harsh solvents or elevated temperatures. The study emphasized the importance of controlling steric and electronic effects to achieve regioselectivity in the formation of the aryl ether linkage.

The biological activity of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene has been explored in preclinical models of Alzheimer's disease. A 2024 publication in *Journal of Medicinal Chemistry* demonstrated that derivatives of this scaffold exhibited promising neuroprotective effects by modulating β-amyloid aggregation. The fluorine substitution at the 2-position was found to enhance the molecule's ability to cross the blood-brain barrier, while the iodine-containing group contributed to the formation of reactive intermediates that could disrupt pathological protein interactions. These findings suggest that 1-1-(Butan,2-yloxy)-2-iodoethyl-2-fluorobenzene could serve as a lead compound for developing novel anti-amyloid agents.

From a synthetic perspective, the 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene structure offers multiple opportunities for functional group modification. The butan-2-yloxy linker can be replaced with various alkyl or aryl groups to fine-tune the molecule's physicochemical properties. For instance, replacing the butan-2-yloxy group with a phenyl ring could enhance the molecule's hydrophobicity, while substituting it with a carboxylic acid group could introduce ionizable functionality for improved solubility. Such modifications are critical for optimizing the drug-like properties of the molecule for specific therapeutic applications.

Recent computational studies have provided insights into the molecular interactions of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene with biological targets. A 2023 molecular docking analysis published in *Chemical Biology & Drug Design* revealed that the fluorine atom at the 2-position plays a key role in stabilizing interactions with serine protease inhibitors. The iodine-containing group was found to form hydrogen bonds with key residues in the active site of the enzyme, suggesting potential applications in the development of anticoagulant agents. These findings underscore the importance of the 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene scaffold in designing molecules with specific enzyme-targeting capabilities.

The synthesis of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene involves a multi-step process that requires precise control of reaction conditions. The initial step typically involves the preparation of the 2-fluoroaniline derivative through a fluorination reaction, which is then coupled with the 2-iodoethyl group using a Suzuki coupling reaction. The butan-2-yloxy linker is introduced through a nucleophilic substitution reaction, where the butan-2-yloxy group acts as a nucleophile to replace a leaving group on the aryl ring. This multi-step approach highlights the complexity of synthesizing such a multifunctional scaffold and the need for advanced analytical techniques to monitor reaction progress.

Environmental and safety considerations are also critical in the development of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene derivatives. The use of halogenated compounds in pharmaceuticals has raised concerns about their potential environmental impact and toxicity. A 2023 review in *Green Chemistry* discussed the importance of green synthesis methods for reducing the ecological footprint of such molecules. Researchers are exploring alternative strategies, such as using microwave-assisted reactions or biocatalytic approaches, to minimize the use of hazardous reagents and solvents. These efforts are essential for ensuring the sustainability of the 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene synthesis process.

In conclusion, 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a promising scaffold in medicinal chemistry due to its unique combination of functional groups and synthetic versatility. Ongoing research into its biological activity, synthetic methods, and environmental impact continues to expand its potential applications in drug development. As the field of medicinal chemistry advances, the 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene scaffold is likely to play an increasingly important role in the design of therapeutics for a wide range of diseases.

For further information on the synthesis and biological applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, recent publications in *Organic Letters*, *Journal of Medicinal Chemistry*, and *Chemical Communications* provide detailed insights into its chemical properties and potential therapeutic uses. These studies highlight the importance of interdisciplinary approaches in advancing the development of novel pharmaceutical agents based on this unique molecular structure.

Researchers are also exploring the use of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the design of prodrugs that can improve the therapeutic index of existing medications. A 2024 study published in *Advanced Drug Delivery Reviews* demonstrated that derivatives of this scaffold could be used to create prodrugs with enhanced oral bioavailability and reduced toxicity. The fluorine substitution at the 2-position was found to improve the molecule's solubility in aqueous environments, while the iodine-containing group facilitated the release of the active drug moiety under physiological conditions. These findings suggest that 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene could be a valuable tool in the development of next-generation prodrugs.

Finally, the 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene scaffold continues to attract interest from chemists and pharmacologists due to its adaptability and functional versatility. As new synthetic methods and biological assays are developed, the potential applications of this molecule are expected to expand further. The continued exploration of its chemical properties and biological activity will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative therapeutics for a variety of medical conditions.

For those interested in the synthesis and application of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, a wealth of information is available in recent scientific literature. The interdisciplinary nature of this research ensures that the molecule will remain a subject of ongoing investigation in the fields of medicinal chemistry, pharmacology, and chemical biology.

As the scientific community continues to uncover new aspects of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene's properties and applications, its role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(But, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to grow. The combination of its unique functional groups and synthetic flexibility makes it a compelling candidate for future drug discovery initiatives.

Ultimately, the study of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene represents a dynamic and evolving area of research that holds significant promise for advancing the field of medicinal chemistry. The continued exploration of this molecule's potential will undoubtedly lead to the development of new and effective treatments for a wide range of diseases and conditions.

With the rapid pace of scientific discovery and the increasing focus on personalized medicine, the importance of molecules like 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene in the development of targeted therapies is expected to grow. As such, the molecule remains a key area of interest for researchers and pharmaceutical companies alike.

As the scientific community continues to explore the properties and applications of 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, the molecule's role in the development of novel therapeutics is likely to It seems like you've repeated a paragraph multiple times, possibly due to a technical error or formatting issue. If you have a specific question or need assistance with something related to the molecule 1-1-(Butan-2-yloxy)-2-iodoethyl-2-fluorobenzene, feel free to clarify! For example: - Are you looking for its chemical structure, synthesis, properties, or applications? - Is it related to pharmaceutical research, organic chemistry, or another field? - Do you need help with naming conventions, reactivity, or biological activity? Let me know how I can assist!